Cas no 940938-76-1 (2,3,4,8-tetraazatricyclo8.4.0.0,2,6tetradeca-1(14),3,5,10,12-pentaene)

• Product Name: 2,3,4,8-tetraazatricyclo8.4.0.0,2,6tetradeca-1(14),3,5,10,12-pentaene
• CAS No: 940938-76-1
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD20664239
• CID: 5233127
• Update Time: 2025-10-29

2,3,4,8-tetraazatricyclo8.4.0.0,2,6tetradeca-1(14),3,5,10,12-pentaene Chemical and Physical Properties

Names and Identifiers

• 4H-[1,2,3]Triazolo[1,5-a][1,4]benzodiazepine, 5,6-dihydro-
• 2,3,4,8-tetraazatricyclo8.4.0.0,2,6tetradeca-1(14),3,5,10,12-pentaene

• MDL： MFCD20664239
• Inchi： 1S/C10H10N4/c1-2-4-10-8(3-1)5-11-6-9-7-12-13-14(9)10/h1-4,7,11H,5-6H2
• InChI Key： VOSCFERCKGVMHN-UHFFFAOYSA-N
• SMILES： N12N=NC=C1CNCC1=CC=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 2,3,4,8-tetraazatricyclo8.4.0.0,2,6tetradeca-1(14),3,5,10,12-pentaene

Comprehensive Analysis of 2,3,4,8-Tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),3,5,10,12-pentaene (CAS No. 940938-76-1)

The compound 2,3,4,8-Tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),3,5,10,12-pentaene (CAS No. 940938-76-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique tetraazatricyclic structure, featuring multiple nitrogen atoms, makes it a promising candidate for applications in drug discovery, organic electronics, and catalysis. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel nitrogen-rich heterocycles like 2,3,4,8-Tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),3,5,10,12-pentaene has surged, driven by advancements in AI-driven drug design and computational chemistry. This compound's structural complexity aligns with the growing trend of leveraging machine learning to predict molecular properties and optimize synthetic pathways. Its polycyclic aromatic core also positions it as a potential building block for organic semiconductors, a hot topic in the development of next-generation flexible electronics and sustainable energy solutions.

The synthesis of CAS No. 940938-76-1 involves sophisticated multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists are exploring green chemistry approaches to minimize environmental impact, a concern frequently raised in scientific forums and industry publications. Questions such as "How to optimize the synthesis of tetraazatricyclic compounds?" or "What are the applications of nitrogen-doped polycyclic systems in materials science?" reflect the compound's relevance in contemporary research.

From a biological activity perspective, 2,3,4,8-Tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),3,5,10,12-pentaene has shown promise in preliminary studies targeting kinase inhibition and epigenetic modulation. These areas are of particular interest due to their implications in cancer therapy and neurodegenerative diseases. The compound's ability to form hydrogen bonds and π-π interactions enhances its binding affinity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In the realm of intellectual property, CAS No. 940938-76-1 has been referenced in several patents, highlighting its commercial potential. Companies specializing in high-throughput screening and fragment-based drug discovery are actively investigating its derivatives. The compound's molecular weight and logP values align with Lipinski's Rule of Five, a key consideration for drug-likeness in pharmaceutical development.

Environmental and toxicological studies of 2,3,4,8-Tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),3,5,10,12-pentaene are still in early stages, but its biodegradability and ecotoxicity profiles are under scrutiny to ensure compliance with REACH regulations. This aligns with the broader scientific community's focus on sustainable chemistry and responsible innovation.

In summary, 2,3,4,8-Tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),3,5,10,12-pentaene (CAS No. 940938-76-1) represents a versatile and intriguing molecule with multifaceted applications. Its integration into cutting-edge research underscores the importance of interdisciplinary collaboration in unlocking its full potential. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and advanced materials.